Cas no 1267401-95-5 (2-oxo-1-azatricyclo6.3.1.0,4,12dodeca-4(12),5,7-triene-6-sulfonyl chloride)

• Product Name: 2-oxo-1-azatricyclo6.3.1.0,4,12dodeca-4(12),5,7-triene-6-sulfonyl chloride
• CAS No: 1267401-95-5
• MF: C₁₁H₁₀ClNO₃S
• MW: 271.720000743866
• CID: 4584490
• PubChem ID: 75357564
• Update Time: 2025-07-17

2-oxo-1-azatricyclo6.3.1.0,4,12dodeca-4(12),5,7-triene-6-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-oxo-1-azatricyclo[6.3.1.0,4,12]dodeca-4(12),5,7-triene-6-sulfonyl chloride
• 4H-Pyrrolo[3,2,1-ij]quinoline-8-sulfonyl chloride, 1,2,5,6-tetrahydro-2-oxo-
• 2-oxo-1-azatricyclo6.3.1.0,4,12dodeca-4(12),5,7-triene-6-sulfonyl chloride

• Inchi： 1S/C11H10ClNO3S/c12-17(15,16)9-4-7-2-1-3-13-10(14)6-8(5-9)11(7)13/h4-5H,1-3,6H2
• InChI Key： OUQJLGUGRXCIGQ-UHFFFAOYSA-N
• SMILES： N12C(=O)CC3=C1C(=CC(S(Cl)(=O)=O)=C3)CCC2

Additional information on 2-oxo-1-azatricyclo6.3.1.0,4,12dodeca-4(12),5,7-triene-6-sulfonyl chloride

Comprehensive Overview of 2-oxo-1-azatricyclo[6.3.1.0^4,12]dodeca-4(12),5,7-triene-6-sulfonyl chloride (CAS 1267401-95-5)

The compound 2-oxo-1-azatricyclo[6.3.1.0^4,12]dodeca-4(12),5,7-triene-6-sulfonyl chloride (CAS 1267401-95-5) is a highly specialized sulfonyl chloride derivative with a unique tricyclic structure. Its molecular framework combines a 1-azatricyclo core with a reactive sulfonyl chloride group, making it a valuable intermediate in organic synthesis and pharmaceutical research. The compound's CAS number 1267401-95-5 ensures precise identification in chemical databases, while its systematic name reflects its complex polycyclic architecture.

In recent years, the demand for sulfonyl chloride derivatives like 2-oxo-1-azatricyclo[6.3.1.0^4,12]dodeca-4(12),5,7-triene-6-sulfonyl chloride has surged due to their versatility in cross-coupling reactions and bioconjugation applications. Researchers are particularly interested in its potential for designing targeted drug delivery systems, a topic frequently searched in AI-driven drug discovery platforms. The compound's tricyclic scaffold also aligns with trends in fragment-based drug design, a hot topic in medicinal chemistry forums.

The sulfonyl chloride moiety in this compound enables efficient amide bond formation, a reaction widely discussed in peptide synthesis communities. Its azatricyclo core contributes to conformational rigidity, a property highly sought after in kinase inhibitor development—a trending subject in cancer research publications. Analytical techniques like HPLC-MS and NMR spectroscopy are typically employed to characterize this compound, addressing common queries about purity verification in high-value intermediates.

From a green chemistry perspective—a frequently searched term in sustainable synthesis—the compound's efficient atom economy and potential for catalytic transformations make it relevant to current environmentally friendly initiatives. Its stability under ambient conditions (another popular search phrase) facilitates storage and handling, while its reactivity profile supports diverse functional group interconversions.

In computational chemistry circles, the tricyclo[6.3.1.0^4,12] skeleton attracts attention for molecular docking studies, particularly in GPCR-targeted drug design—a rising focus area in neuropharmacology. The compound's chiral centers (when present) also make it valuable for asymmetric synthesis research, addressing growing interest in enantioselective catalysis.

Quality control of CAS 1267401-95-5 typically involves residual solvent analysis—a frequent concern in pharmaceutical QC discussions. The compound's structure-activity relationship (SAR) potential connects it to AI-powered drug optimization platforms, where researchers increasingly search for novel heterocycles with three-dimensional character—precisely what this azatricyclo system offers.

Industrial applications leverage its sulfonylation efficiency for producing high-performance materials, linking to searches about advanced polymer modifiers. In academic research, the compound serves as a model for studying ring strain effects in polycyclic systems—a niche but growing topic in physical organic chemistry literature.